Cas no 1806853-85-9 (3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine)
3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine
-
- Inchi: 1S/C9H7BrF2N2/c1-5-7(2-10)8(9(11)12)6(3-13)4-14-5/h4,9H,2H2,1H3
- InChI Key: GWYCNZBIQMAWBB-UHFFFAOYSA-N
- SMILES: BrCC1C(C)=NC=C(C#N)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 238
- XLogP3: 2.1
- Topological Polar Surface Area: 36.7
3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029040152-250mg |
3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine |
1806853-85-9 | 97% | 250mg |
$998.40 | 2022-03-31 | |
| Alichem | A029040152-500mg |
3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine |
1806853-85-9 | 97% | 500mg |
$1,662.60 | 2022-03-31 | |
| Alichem | A029040152-1g |
3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine |
1806853-85-9 | 97% | 1g |
$2,920.40 | 2022-03-31 |
3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine
Comprehensive Overview of 3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806853-85-9)
3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806853-85-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, cyano, and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with multiple substituents, makes it a valuable building block for drug discovery and material science applications.
In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. The presence of the difluoromethyl group in 3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine contributes to its lipophilicity, a critical factor in optimizing drug-receptor interactions. Researchers are particularly interested in how this compound can be leveraged to develop novel kinase inhibitors or antiviral agents, aligning with current trends in targeting COVID-19 therapeutics and cancer treatments.
From a synthetic chemistry perspective, the bromomethyl moiety in this compound offers excellent reactivity for further functionalization, enabling the creation of diverse molecular architectures. This feature is especially relevant in click chemistry and cross-coupling reactions, which are widely employed in bioconjugation and polymer science. Laboratories focusing on high-throughput screening often utilize such intermediates to accelerate the discovery of lead compounds.
Environmental and sustainability considerations have also influenced the application of 3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine. With growing interest in green chemistry, researchers are exploring solvent-free or catalytic methods to incorporate this compound into eco-friendly synthesis pathways. Its potential role in agrochemical innovation, such as developing next-generation pesticides with reduced ecological impact, further underscores its industrial relevance.
Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a necessity for compliance with Good Manufacturing Practices (GMP) in pharmaceutical production. The compound’s stability under various storage conditions is another area of investigation, particularly for large-scale industrial applications.
In summary, 3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine (CAS No. 1806853-85-9) represents a cutting-edge chemical entity with multifaceted applications. Its structural complexity and functional diversity position it at the forefront of drug development, material engineering, and sustainable chemistry. As scientific inquiries into fluorine-containing compounds and heterocyclic scaffolds continue to expand, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.
1806853-85-9 (3-(Bromomethyl)-5-cyano-4-(difluoromethyl)-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)